Cas no 1806978-21-1 (2,5-Bis(trifluoromethyl)-4-formylbenzyl bromide)

• Product Name: 2,5-Bis(trifluoromethyl)-4-formylbenzyl bromide
• CAS No: 1806978-21-1
• MF: C₁₀H₅BrF₆O
• MW: 335.040523290634
• CID: 4982184
• Update Time: 2025-05-20

2,5-Bis(trifluoromethyl)-4-formylbenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(trifluoromethyl)-4-formylbenzyl bromide

• Inchi： 1S/C10H5BrF6O/c11-3-5-1-8(10(15,16)17)6(4-18)2-7(5)9(12,13)14/h1-2,4H,3H2
• InChI Key： FOUOHLXEBSYDGS-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(F)(F)F)C(C=O)=CC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 300
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1

Additional information on 2,5-Bis(trifluoromethyl)-4-formylbenzyl bromide

Introduction to 2,5-Bis(trifluoromethyl)-4-formylbenzyl bromide (CAS No. 1806978-21-1)

2,5-Bis(trifluoromethyl)-4-formylbenzyl bromide, identified by the Chemical Abstracts Service Number (CAS No.) 1806978-21-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of aryl aldehydes featuring brominated and trifluoromethyl substituents, which are well-known for their enhanced metabolic stability and bioavailability. The structural motif of this molecule, characterized by the presence of two trifluoromethyl groups at the 2- and 5-positions of the benzene ring and a formyl group at the 4-position, makes it a versatile intermediate in synthetic chemistry.

The trifluoromethyl group is a key structural feature that imparts unique electronic and steric properties to the molecule. This group is highly valued in medicinal chemistry due to its ability to modulate lipophilicity, metabolic stability, and binding affinity. In particular, the presence of multiple trifluoromethyl groups can significantly enhance the pharmacokinetic profile of drug candidates by reducing their susceptibility to oxidative degradation. Furthermore, the formyl group serves as a reactive handle for further functionalization, enabling the synthesis of more complex derivatives through condensation reactions with nucleophiles such as amines or alcohols.

Recent advancements in drug discovery have highlighted the importance of 2,5-Bis(trifluoromethyl)-4-formylbenzyl bromide as a building block for novel therapeutic agents. For instance, researchers have explored its utility in the development of kinase inhibitors, where the combination of bromine and formyl functionalities allows for selective targeting of disease-causing proteins. The bromine atom at the 4-position can participate in coordinate covalent bonding with transition metals, facilitating catalytic transformations such as cross-coupling reactions. These reactions are pivotal in constructing biaryl scaffolds, which are prevalent in many bioactive molecules.

The formylbenzyl bromide moiety itself is a valuable reagent in organic synthesis, particularly for constructing C-C bonds through aldol condensation or Michael addition reactions. The electron-withdrawing nature of both the formyl group and the trifluoromethyl groups ensures high reactivity under mild conditions, making this compound an attractive choice for laboratory-scale synthesis as well as industrial applications. Moreover, the halogenated aromatic system provides opportunities for further derivatization via halogen-metal exchange or palladium-catalyzed coupling reactions.

In agrochemical research, 2,5-Bis(trifluoromethyl)-4-formylbenzyl bromide has been investigated as a precursor for herbicides and fungicides. The structural features of this compound contribute to its potential bioactivity by enhancing binding interactions with biological targets such as enzymes or receptors involved in plant growth regulation. The stability imparted by the trifluoromethyl groups ensures prolonged activity in environmental conditions, while the formyl group allows for further chemical modification to optimize efficacy.

The synthesis of 2,5-Bis(trifluoromethyl)-4-formylbenzyl bromide typically involves multi-step organic transformations starting from commercially available aromatic precursors. Key steps include halogenation with elemental bromine or N-bromosuccinimide (NBS), protection-deprotection strategies to handle reactive functional groups, and introduction of the formyl group via Vilsmeier-Haack reaction or oxidation of an alcohol derivative. The use of fluorinating agents such as sulfur tetrafluoride or Selectfluor® enables efficient incorporation of trifluoromethyl groups into the aromatic ring.

From a computational chemistry perspective, density functional theory (DFT) studies have been employed to elucidate the electronic structure and reactivity trends of this compound. The presence of multiple electronegative substituents results in significant stabilization of reactive intermediates, which can influence reaction outcomes during synthetic transformations. These insights are crucial for designing efficient synthetic routes and predicting potential side products.

Industrial applications of 2,5-Bis(trifluoromethyl)-4-formylbenzyl bromide are expanding as demand grows for high-value intermediates in pharmaceutical manufacturing. Process optimization efforts focus on improving yields and reducing waste through green chemistry principles such as catalytic methods or solvent-free reactions. Continuous flow chemistry has also been explored as a means to enhance scalability while maintaining high purity standards.

The future prospects for this compound remain promising as new methodologies emerge in synthetic organic chemistry. Advances in transition metal catalysis continue to open doors for innovative ways to functionalize aryl systems like 2,5-Bis(trifluoromethyl)-4-formylbenzyl bromide, enabling access to novel derivatives with tailored properties. Additionally, collaborations between academia and industry are fostering interdisciplinary approaches that leverage computational modeling alongside experimental synthesis to accelerate drug discovery pipelines.